4-Bromo-3-chloro-6-indazolecarboxylic acid methyl ester
Overview
Description
4-Bromo-3-chloro-6-indazolecarboxylic acid methyl ester (BCIE) is a novel chemical compound with a wide range of applications in scientific research and development. BCIE is a type of carboxylic acid ester, which is a functional group of organic molecules composed of a carboxylic acid and an alcohol. It has a unique structure that makes it useful for a variety of applications, including synthesis, drug development, and biochemical research.
Scientific Research Applications
4-Bromo-3-chloro-6-indazolecarboxylic acid methyl ester has a wide range of scientific research applications. It has been used to synthesize a variety of compounds, including drugs and biochemicals. It is also used in the synthesis of new materials, such as polymers and nanomaterials. In addition, 4-Bromo-3-chloro-6-indazolecarboxylic acid methyl ester has been used in the development of catalysts, enzymes, and other types of molecules. It has also been used in the study of biochemical pathways, as well as in the investigation of the mechanism of action of drugs.
Mechanism of Action
The mechanism of action of 4-Bromo-3-chloro-6-indazolecarboxylic acid methyl ester is not yet fully understood. However, it is believed that the compound interacts with various biological molecules, such as proteins, enzymes, and hormones. This interaction leads to changes in the structure and activity of the molecules, which can lead to changes in the biochemical pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Bromo-3-chloro-6-indazolecarboxylic acid methyl ester are not yet fully understood. However, the compound has been shown to affect the activity of various enzymes, hormones, and other molecules. It has also been shown to interact with certain receptors, which could lead to changes in the biochemical pathways.
Advantages and Limitations for Lab Experiments
4-Bromo-3-chloro-6-indazolecarboxylic acid methyl ester has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and can be used in a variety of experiments. However, it is also relatively expensive and can be difficult to obtain in large quantities. In addition, the compound has a limited shelf life and can be degraded by light and air.
Future Directions
There are several potential future directions for 4-Bromo-3-chloro-6-indazolecarboxylic acid methyl ester research. One potential direction is the development of new drugs and biochemicals based on the compound. Another potential direction is the investigation of the compound’s mechanism of action and its effects on biochemical pathways. Additionally, further research could be conducted on the synthesis of 4-Bromo-3-chloro-6-indazolecarboxylic acid methyl ester and its use in the development of materials and catalysts. Finally, research could be conducted to determine the compound’s potential toxicity and any other adverse effects.
properties
IUPAC Name |
methyl 4-bromo-3-chloro-2H-indazole-6-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrClN2O2/c1-15-9(14)4-2-5(10)7-6(3-4)12-13-8(7)11/h2-3H,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QBJRXESLWSIZFA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=NNC(=C2C(=C1)Br)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.51 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-3-chloro-6-indazolecarboxylic acid methyl ester | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
